Cas no 1588441-02-4 (2-Bromo-1-(pyrimidin-2-yl)ethanone hydrobromide)

• Product Name: 2-Bromo-1-(pyrimidin-2-yl)ethanone hydrobromide
• CAS No: 1588441-02-4
• MF: C₆H₆Br₂N₂O
• MW: 281.932639598846
• MDL: MFCD27920889
• CID: 2094595
• PubChem ID: 72942470
• Update Time: 2025-06-15

2-Bromo-1-(pyrimidin-2-yl)ethanone hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(pyrimidin-2-yl)ethanone hydrobromide
• Ethanone, 2-bromo-1-(2-pyrimidinyl)-, hydrobromide (1:1)
• 2-bromo-1-pyrimidin-2-ylethanone;hydrobromide
• 2-bromo-1-(pyrimidin-2-yl)ethan-1-one hydrobromide
• EN300-25908386
• 2-Bromo-1-(pyrimidin-2-yl)ethanonehydrobromide
• SB60644
• AS-53783
• 1588441-02-4
• CS-W021586
• P17109
• 2-BROMO-1-(PYRIMIDIN-2-YL)ETHAN-1-ONE HBR
• MFCD27920889
• AKOS022186416
• 2-Bromo-1-(pyrimidin-2-yl)ethanone HBr

• MDL： MFCD27920889
• Inchi： 1S/C6H5BrN2O.BrH/c7-4-5(10)6-8-2-1-3-9-6;/h1-3H,4H2;1H
• InChI Key： YLGIMHONOXNWSQ-UHFFFAOYSA-N
• SMILES： BrCC(C1N=CC=CN=1)=O.Br

Computed Properties

• Exact Mass: 281.88264g/mol
• Monoisotopic Mass: 279.88469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Bromo-1-(pyrimidin-2-yl)ethanone hydrobromide

Introduction to 2-Bromo-1-(pyrimidin-2-yl)ethanone hydrobromide (CAS No. 1588441-02-4)

2-Bromo-1-(pyrimidin-2-yl)ethanone hydrobromide, identified by the Chemical Abstracts Service Number (CAS No.) 1588441-02-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This organobromine derivative featuring a pyrimidine moiety has garnered attention due to its versatile applications in synthetic chemistry and potential therapeutic properties. The compound’s structure, comprising a bromo-substituted ketone linked to a pyrimidine ring, makes it a valuable intermediate in the synthesis of various bioactive molecules.

The pyrimidine scaffold is a cornerstone in drug discovery, particularly in the development of antiviral, anticancer, and antimicrobial agents. Its planar aromatic system and ability to form hydrogen bonds with biological targets make it an ideal candidate for medicinal chemistry modifications. In the case of 2-Bromo-1-(pyrimidin-2-yl)ethanone hydrobromide, the presence of a bromo group at the alpha-position of the ketone provides a reactive site for further functionalization, enabling the construction of more complex molecules through cross-coupling reactions, nucleophilic additions, or other transformations.

Recent advancements in pharmaceutical research have highlighted the importance of pyrimidine derivatives in addressing unmet medical needs. For instance, compounds with similar structural motifs have been explored as inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammation. The bromo-ketone moiety in 2-Bromo-1-(pyrimidin-2-yl)ethanone hydrobromide offers a strategic handle for designing molecules that can modulate these enzymatic pathways effectively. This has spurred interest in synthesizing and characterizing analogs of this compound to evaluate their biological activity and potential as lead compounds.

The hydrobromide salt form of this compound enhances its solubility in polar solvents, making it more amenable for use in solution-phase reactions and formulation studies. This property is particularly advantageous in pharmaceutical development, where solubility is a critical factor for drug bioavailability and efficacy. The stability of the hydrobromide salt also ensures that the compound remains viable for extended periods under various storage conditions, which is essential for both laboratory research and industrial-scale production.

In the context of modern drug design, computational methods such as molecular docking and virtual screening have been increasingly employed to identify promising candidates like 2-Bromo-1-(pyrimidin-2-yl)ethanone hydrobromide. These techniques allow researchers to predict how a molecule might interact with biological targets based on its three-dimensional structure. The combination of experimental validation with computational insights has accelerated the discovery pipeline for new therapeutics. Studies have demonstrated that derivatives of this compound can exhibit inhibitory activity against certain enzymes by binding to their active sites through non-covalent interactions, including hydrogen bonding and π-stacking interactions.

The synthesis of 2-Bromo-1-(pyrimidin-2-yl)ethanone hydrobromide typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination reactions to introduce the bromo substituent, condensation reactions to form the ketone linkage with the pyrimidine ring, and subsequent salt formation to stabilize the product. Advances in synthetic methodologies have enabled more efficient and scalable routes to this compound, reducing costs and improving yields. These improvements are crucial for ensuring that sufficient quantities of high-quality material are available for preclinical and clinical studies.

One notable application of pyrimidine-based compounds is in the development of antiviral agents. The structural similarity between natural nucleosides and pyrimidine derivatives allows these compounds to mimic viral nucleobases, interfering with viral replication processes. For example, modifications of the pyrimidine ring can enhance binding affinity to viral polymerases or integrases, leading to antiviral effects. While 2-Bromo-1-(pyrimidin-2-yl)ethanone hydrobromide itself may not be directly used as an antiviral drug, it serves as a valuable building block for synthesizing more specialized molecules with enhanced pharmacological properties.

The role of bioconjugation techniques has also been explored in leveraging derivatives like this one for targeted therapies. By attaching antibodies or other targeting ligands to the pyrimidine core or its functionalized side chains, researchers can develop precision medicine approaches that deliver therapeutic agents directly to diseased cells or tissues. This strategy holds promise for treating conditions such as cancer by minimizing side effects associated with systemic drug administration.

Regulatory considerations play a significant role in the development and commercialization of pharmaceutical compounds like 2-Bromo-1-(pyrimidin-2-yl)ethanone hydrobromide. Manufacturers must adhere to stringent guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) to ensure safety and efficacy before human use. Preclinical studies involving cell-based assays and animal models are typically required to assess toxicity profiles and pharmacokinetic parameters before proceeding to clinical trials.

The future prospects for this compound are promising, given its structural versatility and potential therapeutic applications. Ongoing research aims to optimize synthetic routes, improve yields, and explore new derivatives with enhanced properties. Collaborative efforts between academic institutions, biotechnology companies, and pharmaceutical firms are likely to drive innovation in this area, leading to novel treatments for various diseases.

In summary,2-Bromo-1-(pyrimidin-2-yl)ethanone hydrobromide (CAS No. 1588441-02-4) represents an important intermediate in pharmaceutical chemistry with broad applications in drug discovery and development. Its unique structural features make it a valuable tool for medicinal chemists seeking to design new bioactive molecules targeting diverse disease pathways.